Cas no 27234-05-5 (Octadecenoic acid,methyl ester)

Octadecenoic acid,methyl ester Properties

Names and Identifiers

• Octadecenoic acid,methyl ester
• METHYL STEARATE
• Methyl octadecenoate
• 27234-05-5
• 2-Octadecenoic acid, methyl ester, (E)-
• 2-Octadecenoic acid, methyl ester
• 14663-11-7
• 14435-34-8
• Methyl (2E)-2-octadecenoate #
• 2(E)-OCTADECENOIC ACID METHYL ESTER
• Octadecenoic acid, methyl ester
• methyl (E)-octadec-2-enoate
• SCHEMBL864033
• methyl trans-2-octadecenoate
• 2-Octadecenoic acid methyl ester
• Methyloctadecenat
• DTXSID201020843
• +Expand

• InChIKey： CYUVJOWXJUNPHY-ISLYRVAYSA-N
• Inchi： InChI=1S/C19H36O2/c1-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17-18-19(20)21-2/h17-18H,3-16H2,1-2H3/b18-17+
• SMILES： CCCCCCCCCCCCCCC/C=C/C(OC)=O

Computed Properties

• Exact Mass: 296.27153
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 16
• Monoisotopic Mass: 296.27153
• Heavy Atom Count: 21
• Complexity: 246
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 8.4
• Topological Polar Surface Area: 26.3

Experimental Properties

• Boiling Point: 181-182 °C4 mm Hg(lit.)
• Melting Point: 37-41 °C(lit.)
• Flash Point: >230 °F
• Density: 0.873